4-(2-phenylethoxy)piperidine hydrochloride

• IUPAC Name: 4-(2-phenylethoxy)piperidine;hydrochloride
• InChI: InChI=1S/C13H19NO.ClH/c1-2-4-12(5-3-1)8-11-15-13-6-9-14-10-7-13;/h1-5,13-14H,6-11H2;1H
• InChI Key: GTZQOXOOPIVUKO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OCCC2=CC=CC=C2.Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol

Description

4-(2-phenylethoxy)piperidine hydrochloride (4-PEP-HCl) is an organic compound and a derivative of piperidine. It is a white crystalline solid and is soluble in water and organic solvents. 4-PEP-HCl has a range of applications in organic synthesis, scientific research, and lab experiments.

Scientific Research Applications

4-(2-phenylethoxy)piperidine hydrochloride has a variety of applications in scientific research. It has been used as a ligand in the synthesis of novel metal complexes and as a reagent in the synthesis of other organic compounds. This compound has also been used in the study of enzyme-catalyzed reactions, as a substrate for the enzyme acetylcholinesterase, and as an inhibitor of the enzyme monoamine oxidase.

Mechanism of Action

The mechanism of action of 4-(2-phenylethoxy)piperidine hydrochloride is not fully understood. However, it is believed to act as an inhibitor of the enzyme monoamine oxidase (MAO). This enzyme is involved in the metabolism of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound can increase the levels of these neurotransmitters, resulting in a variety of physiological effects.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, resulting in increased alertness, improved mood, and increased concentration. This compound has also been found to reduce anxiety and improve cognitive function. In addition, it has been found to reduce inflammation and improve the immune system.

Advantages and Limitations for Lab Experiments

4-(2-phenylethoxy)piperidine hydrochloride has a number of advantages and limitations when used in lab experiments. One of the main advantages is its low cost, which makes it an attractive choice for scientific research. In addition, it is relatively easy to synthesize and store, making it a convenient reagent for laboratory use. However, this compound can be toxic if ingested, and it is not approved for human use, so it should be handled with caution.

Future Directions

There are a number of potential future directions for 4-(2-phenylethoxy)piperidine hydrochloride. One possibility is to use it as a therapeutic agent for the treatment of neurological disorders such as depression and anxiety. Another possibility is to use it as a tool to study the role of monoamine oxidase in the regulation of neurotransmitter levels. Finally, this compound could be used in the development of novel drugs and compounds for the treatment of various diseases.

Synthesis Methods

4-(2-phenylethoxy)piperidine hydrochloride can be synthesized in a variety of ways. One of the most common synthesis methods involves the reaction of 2-phenylethanol with piperidine hydrochloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a white precipitate, which is then filtered and washed with water to remove any impurities. The resulting product is this compound.